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Compound of Interest

Compound Name: trans-2-octadecenoyl-CoA

Cat. No.: B1263176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the known and predicted protein interactions

of trans-2-octadecenoyl-CoA, a key intermediate in fatty acid metabolism. By comparing its

interactions with those of other acyl-CoA species and detailing the experimental methodologies

used to characterize these binding events, this document serves as a valuable resource for

researchers investigating lipid metabolism and developing novel therapeutics.

Executive Summary
Trans-2-octadecenoyl-CoA, an 18-carbon monounsaturated acyl-CoA, is a critical metabolite

in the beta-oxidation and fatty acid elongation pathways. Its interactions with specific proteins,

particularly Acyl-CoA Binding Proteins (ACBPs) and enzymes such as Trans-2-Enoyl-CoA

Reductase (TER), are essential for its transport, sequestration, and metabolic fate. While direct

quantitative binding data for trans-2-octadecenoyl-CoA is limited in the current literature, this

guide synthesizes available data on closely related long-chain acyl-CoAs to provide a robust

comparative framework. We also present detailed protocols for key experiments that can be

employed to further elucidate the specific interactions of this important molecule.

Comparative Analysis of Protein Interactions
The interaction of trans-2-octadecenoyl-CoA with proteins is primarily driven by its long acyl

chain and the coenzyme A moiety. Based on existing literature, two major classes of proteins

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1263176?utm_src=pdf-interest
https://www.benchchem.com/product/b1263176?utm_src=pdf-body
https://www.benchchem.com/product/b1263176?utm_src=pdf-body
https://www.benchchem.com/product/b1263176?utm_src=pdf-body
https://www.benchchem.com/product/b1263176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


are predicted to be primary interaction partners: Acyl-CoA Binding Proteins and enzymes

involved in fatty acid metabolism.

Acyl-CoA Binding Proteins (ACBPs)
ACBPs are a family of small, highly conserved intracellular proteins that bind long-chain acyl-

CoA esters with high affinity.[1][2] They are believed to play a crucial role in the intracellular

transport and protection of acyl-CoAs from hydrolysis and non-specific interactions.[3] While

specific binding affinity data for trans-2-octadecenoyl-CoA is not readily available, studies on

other long-chain acyl-CoAs provide a strong basis for comparison.

Acyl-CoA
Species

Protein Method
Binding
Affinity (Kd)

Reference

Oleoyl-CoA

(C18:1)
Bovine ACBP

Lipidex 1000

Assay
~0.3 µM [4]

Palmitoyl-CoA

(C16:0)
Bovine ACBP

Lipidex 1000

Assay
~0.4 µM [4]

Stearoyl-CoA

(C18:0)
Rat ACBP

Lipidex 1000

Assay
~0.5 µM [4]

cis-Parinaroyl-

CoA (C18:4)

Sterol Carrier

Protein-2 (SCP-

2)

Fluorescence

Resonance

Energy Transfer

(FRET)

4.5 nM [5]

trans-Parinaroyl-

CoA (C18:4)

Sterol Carrier

Protein-2 (SCP-

2)

Fluorescence

Resonance

Energy Transfer

(FRET)

2.8 nM [5]

It is highly probable that trans-2-octadecenoyl-CoA binds to ACBPs with a similar high affinity

in the low micromolar to nanomolar range, consistent with other C18 acyl-CoA species.

Enzymes of Fatty Acid Metabolism
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Trans-2-octadecenoyl-CoA is a substrate for enzymes involved in the fatty acid elongation

and beta-oxidation pathways. The most well-characterized of these is Trans-2-Enoyl-CoA

Reductase (TER), which catalyzes the reduction of the trans-2 double bond.

Substrate Enzyme Method Km Vmax Reference

trans-2-

Hexadecenoy

l-CoA (C16:1)

Rat Liver

NADPH-

specific TER

Spectrophoto

metry
1.0 µM Not Reported [6]

trans-2-

Hexenoyl-

CoA (C6:1)

Rat Liver

NADPH-

specific TER

Spectrophoto

metry
0.5 µM Not Reported [6]

Crotonyl-CoA

(C4:1)

Rat Liver

NADPH-

specific TER

Spectrophoto

metry
20 µM Not Reported [6]

Crotonyl-CoA

(C4:1)

Euglena

gracilis TER

Spectrophoto

metry

68 µM (with

NADH)
Not Reported [7]

trans-2-

Hexenoyl-

CoA (C6:1)

Euglena

gracilis TER

Spectrophoto

metry

91 µM (with

NADH)
Not Reported [7]

The Km value for trans-2-hexadecenoyl-CoA with TER provides a strong estimate for the

affinity of trans-2-octadecenoyl-CoA, suggesting a high-affinity interaction.

Visualizing the Network: Pathways and Workflows
To better understand the context of trans-2-octadecenoyl-CoA interactions, the following

diagrams illustrate its role in fatty acid metabolism and a typical experimental workflow for

identifying its binding partners.
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Caption: Role of trans-2-octadecenoyl-CoA in fatty acid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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